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Compound of Interest

Compound Name: GDC-0575 dihydrochloride

Cat. No.: B10831045 Get Quote

GDC-0575 Dihydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of GDC-0575
dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: How should solid GDC-0575 dihydrochloride be stored?

A1: Solid GDC-0575 dihydrochloride should be stored at -20°C for long-term storage, where it

can be stable for up to 3 years. For shorter periods, some suppliers suggest that it can be

shipped at room temperature, indicating stability under these conditions for a limited time.

Always refer to the manufacturer's specific recommendations provided with your product.

Q2: What are the recommended conditions for storing GDC-0575 dihydrochloride in solution?

A2: The stability of GDC-0575 dihydrochloride in solution depends on the solvent and storage

temperature. For stock solutions prepared in DMSO, it is recommended to aliquot and store

them at -80°C to avoid repeated freeze-thaw cycles. Under these conditions, the solution can

be stable for up to 2 years.[1][2] For shorter-term storage, solutions can be kept at -20°C for up

to 1 year.[1][2]
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Q3: Can I store GDC-0575 dihydrochloride solutions at 4°C?

A3: While some information suggests storing the solid compound at 4°C under sealed,

moisture-free conditions, it is generally not recommended to store solutions of GDC-0575
dihydrochloride at 4°C for extended periods due to the potential for degradation and

precipitation.[3] For optimal stability, frozen storage at -20°C or -80°C is recommended for

solutions.

Q4: My GDC-0575 dihydrochloride solution has precipitated. What should I do?

A4: If precipitation is observed in your stock solution, it may be due to storage at an

inappropriate temperature or exceeding the solubility limit. Gentle warming and vortexing or

sonication can help redissolve the compound.[4] To prevent precipitation, ensure the solvent is

not saturated and consider storing at a lower concentration if the issue persists. For in vivo

formulations, it is often recommended to prepare them fresh on the day of use.[1]
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Issue Possible Cause Recommended Solution

Compound Degradation

Improper storage conditions

(e.g., exposure to moisture,

light, or elevated

temperatures).

Store the solid compound at

-20°C in a tightly sealed

container, protected from light.

Store stock solutions at -80°C

in aliquots to minimize freeze-

thaw cycles.

Inconsistent Experimental

Results

Degradation of the compound

in solution.

Prepare fresh working

solutions from a frozen stock

for each experiment. Avoid

using old stock solutions.

Precipitation in Stock Solution

Storage at too high a

concentration or improper

temperature.

Warm the solution gently and

vortex or sonicate to

redissolve. If precipitation

persists, consider preparing a

less concentrated stock

solution.

Difficulty Dissolving the

Compound

The compound may be

sparingly soluble in the chosen

solvent.

Use a recommended solvent

such as DMSO. Sonication

may aid in dissolution.[4] For

aqueous solutions, the use of

co-solvents and careful pH

adjustment may be necessary,

though GDC-0575 is reported

to be insoluble in water.[5]

Quantitative Data Summary
Storage Conditions and Stability
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Form Storage Temperature Duration

Solid Powder -20°C ≥ 4 years[6], 3 years[7]

Stock Solution in Solvent -80°C 1 year[7][8], 2 years[1]

Stock Solution in Solvent -20°C 1 month[9], 1 year[1]

Solubility Data

Solvent Solubility

DMSO 50 mg/mL[4][7], 75 mg/mL[8], 76 mg/mL[5]

Ethanol 11 mg/mL[5]

Water Insoluble[5]

DMF 30 mg/mL[6]

DMSO:PBS (pH 7.2) (1:5) 0.16 mg/mL[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of GDC-0575 dihydrochloride powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM solution,

weigh out approximately 4.51 mg of the compound (Molecular Weight: 451.19 g/mol for the

dihydrochloride salt).

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. For 1 mL

of a 10 mM solution, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. If necessary,

sonicate the vial for a few minutes to aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

Store the aliquots at -80°C for long-term storage.
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Protocol 2: Preparation of an In Vivo Formulation

For oral administration in animal models, a common formulation involves a suspension in a

vehicle like 0.5% methylcellulose and 0.2% Tween 80 in water.

Vehicle Preparation: Prepare the vehicle by dissolving 0.5 g of methylcellulose and 0.2 mL of

Tween 80 in 100 mL of sterile water. Mix thoroughly until a homogenous suspension is

formed.

Compound Suspension: Weigh the required amount of GDC-0575 dihydrochloride.

Suspend the powder in the prepared vehicle to the desired final concentration (e.g., 1

mg/mL).

Homogenization: Vortex the suspension vigorously to ensure it is well-mixed and uniform

before each administration.

Administration: This formulation should be prepared fresh daily before administration to the

animals.
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Caption: GDC-0575 inhibits the CHK1 signaling pathway.
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Preparation Experiment Analysis
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Caption: A typical experimental workflow for using GDC-0575.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10831045#gdc-0575-dihydrochloride-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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